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Compound of Interest

Compound Name:
Ethyl 5-aminobenzofuran-2-

carboxylate

Cat. No.: B115092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Ethyl 5-aminobenzofuran-2-
carboxylate, a key intermediate in pharmaceutical research and organic synthesis. It covers its

chemical identity, safety data, handling protocols, and its role in the development of novel

therapeutics.

Chemical Identity and Properties
Ethyl 5-aminobenzofuran-2-carboxylate is a versatile benzofuran derivative valued for its

role as a building block in medicinal chemistry.[1] Its structure, featuring an amino group and an

ester, allows for extensive functionalization, making it a valuable precursor for complex

bioactive molecules.[1]

CAS Number: 174775-48-5[1][2][3][4]

Synonyms:

5-Aminobenzofuran-2-carboxylic acid ethyl ester[1][5][6]

Ethyl 5-amino-1-benzofuran-2-carboxylate[3][6][7]

The key physical and chemical properties of this compound are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₁NO₃ [1][2]

Molecular Weight 205.21 g/mol [1][3]

Appearance
Yellow to dark brown solid /

Beige powder
[1][8]

Melting Point 54-60 °C [3][7][8][9]

Boiling Point 348.1 ± 22.0 °C at 760 mmHg [3][8]

Density 1.3 ± 0.1 g/cm³ [3][8]

Storage
Store at 0 - 8 °C under an inert

atmosphere
[1][5][7]

Safety and Handling
Understanding the safety profile of Ethyl 5-aminobenzofuran-2-carboxylate is critical for its

proper handling in a laboratory setting. The compound is classified with a "Warning" signal

word.[2]

GHS Hazard Information:

Hazard Class Hazard Statement GHS Code Reference

Acute toxicity, oral Harmful if swallowed H302 [2][4]

Skin

corrosion/irritation
Causes skin irritation H315 [2][4]

Serious eye

damage/eye irritation

Causes serious eye

irritation
H319 [2][4]

Specific target organ

toxicity, single

exposure

May cause respiratory

irritation
H335 [2][4]

GHS Pictogram:
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Irritant

Note: Aggregated GHS information from multiple sources indicates that some reports classify

the chemical as not meeting hazard criteria.[4] The data presented here reflects the hazards

identified in available reports.

Precautionary Statements:

Code Statement Reference

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[2]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

Experimental Protocols
While specific synthetic procedures can vary, a general protocol for handling and use in a

laboratory setting can be established based on its known properties and safety data.

General Handling and Use Protocol:

Preparation and Personal Protective Equipment (PPE):

Work in a well-ventilated area, preferably within a chemical fume hood.[8][10]

Wear standard PPE, including a lab coat, safety glasses with side shields (or goggles),

and chemical-resistant gloves (e.g., nitrile).

Ensure an eyewash station and safety shower are readily accessible.

Dispensing and Weighing:
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As the compound is a powder, care should be taken to avoid generating dust.[10]

Use a spatula to carefully transfer the desired amount from the storage container to a

weighing vessel on a calibrated analytical balance.

Perform this task in a fume hood or a ventilated balance enclosure to minimize inhalation

risk.

Solubilization and Reaction Setup:

Consult relevant literature for appropriate solvents (e.g., methanol, toluene).

Add the solvent to the reaction vessel containing the weighed compound. Stir or agitate as

required to achieve dissolution.

If heating is necessary, use a controlled heating mantle and a condenser to prevent

solvent loss.

Post-Reaction Workup and Disposal:

Quench the reaction mixture safely according to the specific reaction protocol.

Perform extractions and purifications (e.g., column chromatography) within a fume hood.

Dispose of all chemical waste, including unused material and contaminated items, in

accordance with local, state, and federal regulations.[10] Do not allow the product to enter

drains or the environment.[10]

Storage:

Store the compound in a tightly sealed container in a cool, dry, and dark place, such as a

refrigerator at 2-8°C.[5][7]

For long-term stability, storage under an inert gas like Argon or Nitrogen is recommended.

[7]

Applications in Drug Development
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Ethyl 5-aminobenzofuran-2-carboxylate is a valuable intermediate in the synthesis of

pharmaceuticals, particularly those targeting the central nervous system.[1][9] It serves as a

precursor for indolebutylpiperazines, a class of compounds known for their dual activity as 5-

HT1A receptor agonists and serotonin reuptake inhibitors (SRIs), making them relevant for

treating conditions like depression and anxiety.[7]

The diagram below illustrates the simplified mechanism of action for a drug candidate derived

from this precursor.
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Caption: Dual mechanism of a drug derived from the title compound.

Visualized Data and Workflows
To further clarify the information presented, the following diagrams illustrate key relationships

and processes.
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Ethyl 5-aminobenzofuran-2-carboxylate

CAS: 174775-48-5

Physical Properties

Appearance: Solid M.P.: 54-60 °C M.W.: 205.21

 exhibits

Key Hazards

H302: Harmful if swallowed H315: Skin Irritation H319: Eye Irritation H335: Respiratory Irritation

 presents

Primary Applications

Drug Development Intermediate 5-HT1A Agonists / SRIs Organic Synthesis Building Block

 used in

Handling Precautions

Use in Fume Hood Wear PPE (Gloves, Goggles) Avoid Dust Inhalation

 requires

Click to download full resolution via product page

Caption: Summary of key chemical data and relationships.
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Caption: General laboratory workflow for handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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